Cas no 2304583-83-1 (Methyl 5-amino-2-bromo-4-methylbenzoate HCl)

• Product Name: Methyl 5-amino-2-bromo-4-methylbenzoate HCl
• CAS No: 2304583-83-1
• MF: C₉H₁₁BrClNO₂
• MW: 280.546140909195
• CID: 4779534
• Update Time: 2025-06-20

Methyl 5-amino-2-bromo-4-methylbenzoate HCl Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-bromo-4-methylbenzoate HCl

• Inchi： 1S/C9H10BrNO2.ClH/c1-5-3-7(10)6(4-8(5)11)9(12)13-2;/h3-4H,11H2,1-2H3;1H
• InChI Key： NQUUVQFHBTXJAN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C(=O)OC)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Topological Polar Surface Area: 52.3

Additional information on Methyl 5-amino-2-bromo-4-methylbenzoate HCl

Methyl 5-amino-2-bromo-4-methylbenzoate HCl (CAS No. 2304583-83-1): A Comprehensive Overview

Methyl 5-amino-2-bromo-4-methylbenzoate HCl (CAS No. 2304583-83-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 5-amino-2-bromo-4-methylbenzoate HCl consists of a benzoate moiety with an amino group at the 5-position, a bromine atom at the 2-position, and a methyl group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the importance of brominated compounds in medicinal chemistry due to their ability to modulate various biological processes. For instance, brominated benzoates have been explored for their anti-inflammatory and anticancer activities. The amino group in Methyl 5-amino-2-bromo-4-methylbenzoate HCl can undergo various chemical modifications, which can be leveraged to enhance its pharmacological properties.

In the context of drug discovery, Methyl 5-amino-2-bromo-4-methylbenzoate HCl has been evaluated for its potential as a lead compound. Preliminary in vitro studies have demonstrated that this compound exhibits significant inhibitory effects on specific enzymes and receptors involved in disease pathways. For example, it has shown promising activity against certain kinases and G-protein coupled receptors (GPCRs), which are key targets in the treatment of various diseases.

The solubility and stability of Methyl 5-amino-2-bromo-4-methylbenzoate HCl are crucial factors that influence its bioavailability and therapeutic efficacy. Researchers have employed various techniques to optimize these properties, including the use of different solvents and formulation strategies. For instance, the use of co-solvents and surfactants has been shown to improve the solubility of this compound, thereby enhancing its absorption and distribution in biological systems.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While Methyl 5-amino-2-bromo-4-methylbenzoate HCl is still in the early stages of development, preclinical studies have provided valuable insights into its pharmacokinetic and pharmacodynamic profiles. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits minimal toxicity.

The potential applications of Methyl 5-amino-2-bromo-4-methylbenzoate HCl extend beyond traditional pharmaceuticals. It has also been investigated for its use in diagnostic imaging agents due to its ability to bind to specific biomarkers. Additionally, the compound's unique structural features make it a valuable tool for studying protein-ligand interactions and elucidating molecular mechanisms underlying various diseases.

In conclusion, Methyl 5-amino-2-bromo-4-methylbenzoate HCl (CAS No. 2304583-83-1) represents a promising candidate for further research and development in the pharmaceutical industry. Its unique chemical structure and biological activities make it a valuable asset in the quest for novel therapeutic agents. Ongoing studies continue to uncover new insights into its potential applications, paving the way for future advancements in medicinal chemistry.